Cas no 499-83-2 (Pyridine-2,6-dicarboxylic acid)

• Product Name: Pyridine-2,6-dicarboxylic acid
• CAS No: 499-83-2
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD00006299
• CID: 37818
• PubChem ID: 10367
• Update Time: 2026-02-02

Pyridine-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid
• Dipicolinic acid
• Pyridine-2,6-dicarboxylic acid
• 2,6-DIPICOLINIC ACID
• AKOS 2002
• 'DIPICOLINIC ACID'
• IFLAB-BB F0451-0137
• RARECHEM AL BO 1335
• 2.6-pyridine carboxylic acid
• 2.6-Pyridinedicarboxylicacid
• 2,5-DIMETHYL-3-ETHYLBENZOTHIAZOLIUM ETHYLSULFATE
• 2,6-Dicarboxypyridine
• 2,6-pyridinecarboxylic acid
• dipicolin
• DPA,DPAc,Dipicolinic acid
• pyridine-2,6-carboxylic acid
• pyridine-2,6-dicarboxylic
• DPA
• DPAc
• Dipicolinate
• 2,6-pyridinedicarboxylate
• 2,6-Pyridinedicarboxylicacid
• UE81S5CQ0G
• WJJMNDUMQPNECX-UHFFFAOYSA-N
• 2,6-pyridinedicarboxylic acid (dipicolinic acid)
• zinc dipicolinate
• 2,6-pyridindicarbons
• pydcH2
• PubChem8067
• 4ih3
• pyridine carboxylate, 6d

• MDL： MFCD00006299
• Inchi： 1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
• InChI Key： WJJMNDUMQPNECX-UHFFFAOYSA-N
• SMILES： OC(C1N=C(C(=O)O)C=CC=1)=O
• BRN： 131629

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.021858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.5

Experimental Properties

• Color/Form: Needle like crystals (including one semi crystalline water)
• Density: 1.5216 (rough estimate)
• Melting Point: 252°C(dec.)(lit.)
• Boiling Point: 463.7°C at 760 mmHg
• Flash Point: Fahrenheit: 370.4 ° f < br / > Celsius: 188 ° C < br / >
• Refractive Index: 1.6280 (estimate)
• PH: 2.0 (5g/l, H2O, 20℃)
• Solubility: H2O: 1%, clear
• Water Partition Coefficient: 5 g/L (20 ºC)
• PSA: 87.49000
• LogP: 0.47800
• Solubility: Soluble in hot water, slightly soluble in cold water, hot ethanol and acetic acid, extremely insoluble in cold ethanol.
• pka: 2.16(at 25℃)
• Color/Form: 0.02 M C7H5NO4 in water (0.04N)

Pyridine-2,6-dicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S37
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Pyridine-2,6-dicarboxylic acid

Pyridine-2,6-dicarboxylic acid (CAS No. 499-83-2): A Comprehensive Overview

Pyridine-2,6-dicarboxylic acid, with the chemical formula C₆H₄N₂O₄ and CAS number 499-83-2, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic dicarboxylic acid has garnered considerable attention due to its versatile applications and structural properties. The compound's unique structure, featuring a pyridine ring substituted with two carboxylic acid groups at the 2 and 6 positions, makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>Pyridine-2,6-dicarboxylic acid molecule exhibits remarkable stability and reactivity, which are harnessed in multiple synthetic pathways. Its ability to form stable complexes with metals and other organic compounds has made it a staple in coordination chemistry and material science. In recent years, researchers have been exploring its potential in drug development, particularly in the design of metal-organic frameworks (MOFs) and supramolecular assemblies.

One of the most compelling aspects of Pyridine-2,6-dicarboxylic acid is its role as a building block in the synthesis of complex organic molecules. The presence of two carboxylic acid groups allows for diverse functionalization strategies, enabling the creation of polymers, ligands, and catalysts with tailored properties. For instance, its incorporation into polymer backbones has led to the development of novel biodegradable materials with applications in medicine and environmental science.

In the realm of pharmaceuticals, Pyridine-2,6-dicarboxylic acid has been investigated for its potential as a precursor in the synthesis of bioactive compounds. Studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. Notably, researchers have been particularly interested in its ability to modulate inflammatory pathways and neural activity. Recent advancements in computational chemistry have facilitated the design of more efficient synthetic routes to these derivatives, enhancing their accessibility for further pharmacological evaluation.

The< strong>CAS No. 499-83-2 identifier ensures unambiguous recognition and classification of this compound in scientific literature and databases. This standardization is crucial for ensuring consistency in research findings and facilitating collaboration across international research teams. The compound's properties have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS), providing a robust foundation for its applications.

The synthesis of Pyridine-2,6-dicarboxylic acid typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve yield through catalytic processes and solvent optimization. These efforts align with global trends toward sustainable chemical manufacturing practices.

The< strong(Pyridine-2,6-dicarboxylic acid) market is driven by its expanding applications in pharmaceuticals, materials science, and specialty chemicals. Companies specializing in fine chemicals are increasingly investing in research to develop novel derivatives with enhanced functionalities. This trend is supported by growing demand from academic institutions and pharmaceutical companies seeking innovative solutions for drug discovery and material development.

In conclusion, Pyridine-2,6-dicarboxylic acid (CAS No. 499-83-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers exploring new synthetic pathways and therapeutic agents. As our understanding of its properties continues to evolve, so too will its applications in advancing chemical science and addressing global challenges.